N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H14F3N5O2/c1-9-7-14(26)23-16(21-9)25-13(6-10(2)24-25)22-15(27)11-4-3-5-12(8-11)17(18,19)20/h3-8H,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: CQQFWYPOMOYMAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H14F3N5O2
• Molecular Weight: 377.32 g/mol
• CAS No.: 1004638-06-5

Description

N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H14F3N5O2 and its molecular weight is 377.327. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Pyrazolopyrimidine Derivatives : Research has shown that pyrazolopyrimidine derivatives exhibit significant biological activities. A novel series of these derivatives have been synthesized, demonstrating cytotoxic activities against certain cancer cell lines and inhibiting 5-lipoxygenase, an enzyme involved in inflammation and asthma. The structure-activity relationship (SAR) of these compounds provides insights into their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

• Antiviral and Anticancer Activities : Benzamide-based 5-aminopyrazoles and their fused heterocycles have been synthesized, showing remarkable activity against the avian influenza virus. The study highlights the potential of these compounds for treating viral infections, including bird flu, and possibly other viral diseases, showcasing their importance in medicinal chemistry and drug design (Hebishy et al., 2020).

Antimicrobial and Insecticidal Potential

• Antimicrobial and Insecticidal Activities : Compounds linking pyrimidine and pyrazole structures have been evaluated for their antimicrobial and insecticidal potential. This research could lead to the development of new pesticides and antimicrobial agents, addressing the need for novel solutions in agriculture and healthcare (Deohate et al., 2020).

Supramolecular Chemistry

• Hydrogen Bonding in Molecular Solids : The study of tetrafluoroterephthalic acid with various aza compounds reveals the significance of hydrogen bonds and weak intermolecular interactions in forming supramolecular structures. This research is relevant for understanding the principles of crystal engineering and the design of novel materials with specific properties (Wang et al., 2014).